4b,5,6,7,8,8a-Hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-4-amine

• IUPAC Name: 8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-2,4,6-trien-3-amine
• InChI: InChI=1S/C9H12N4S/c10-8-7-5-1-2-11-3-6(5)14-9(7)13-4-12-8/h4-6,11H,1-3H2,(H2,10,12,13)
• InChI Key: RYZCCVCZYAVSTJ-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2C1C3=C(N=CN=C3S2)N
• Molecular Formula: C9H12N4S
• DSSTOX Substance ID: DTXSID001147170
• Molecular Weight: 208.29 g/mol
• CAS RN: 1823336-01-1

Description

“4b,5,6,7,8,8a-Hexahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-amine” is a chemical compound with the molecular formula C9H12N4S. It’s also known by other names such as "5,6,7,8-tetrahydropyrido[4,3:4,5]thieno[2,3-d]pyrimidin-4-amine".

Molecular Structure Analysis

The molecular weight of this compound is 208.29 g/mol. For a more detailed molecular structure analysis, tools like Schrödinger’s Simulation Interaction Diagram (SID) can be used.

Scientific Research Applications

Importance of Hybrid Catalysts in Synthesis

Hybrid catalysts play a crucial role in synthesizing pyranopyrimidine scaffolds, which are key precursors in the medicinal and pharmaceutical industries. The review by Parmar, Vala, and Patel (2023) emphasizes the synthetic pathways employed for developing substituted derivatives through one-pot multicomponent reactions using diverse catalysts. This research underlines the significance of these compounds in the development of lead molecules, showcasing their broad applicability in drug development processes Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones).

Pyrimidine Derivatives in Medicinal Chemistry

The structural diversity of pyrimidine derivatives facilitates a wide array of pharmacological effects, including anti-inflammatory, antibacterial, antiviral, and anticancer activities. Rashid et al. (2021) discuss the synthesis, anti-inflammatory effects, and structure–activity relationships (SARs) of these derivatives, highlighting their potent anti-inflammatory properties. This review provides an extensive overview of the therapeutic potential of pyrimidine compounds, suggesting avenues for future drug development Research developments in the syntheses, anti-inflammatory activities and structure–activity relationships of pyrimidines.

Pyrido[4,3-d]pyrimidines in Drug Design

The chemistry and biological evaluation of pyrido[4,3‐d]pyrimidines have been extensively studied, indicating their potential in drug design. Yadav and Shah (2022) focus on multi-component reactions leading to the synthesis of these compounds, highlighting their biological applications. This review suggests that new strategies in developing pyrido[4,3‐d]pyrimidines can offer valuable insights for future researchers in medicinal chemistry Chemistry and biological evaluation of pyrido[4,3‐d]pyrimidines: A Review.

Structural Activity Relationships of Pyrimidine Derivatives

The exploration of the structural activity relationships (SARs) of pyrimidine derivatives has been detailed by Natarajan et al. (2022), covering their extensive biological and pharmacological activities. This study underscores the importance of substituent positions on the pyrimidine nucleus, influencing biological activities and offering insights into the development of new therapeutic agents Structure-Activity Relationships of Pyrimidine Derivatives and Their Biological Activity - A Review..

Mechanism of Action

Target of Action

The primary target of 4b,5,6,7,8,8a-Hexahydropyrido[4’,3’:4,5]thieno[2,3-d]pyrimidin-4-amine is the HepG2 cells . It has been shown to promote apoptosis in these cells, playing a role in tumor suppression .

Mode of Action

The compound interacts with its targets by upregulating the expression of miR-26b-5p . This microRNA (miRNA) regulation plays a role in initiating apoptosis .

Biochemical Pathways

The affected pathway involves the upregulation of miR-26b-5p, which is associated with the initiation of apoptosis

Result of Action

The molecular and cellular effects of the compound’s action include the promotion of apoptosis in HepG2 cells . This leads to a reduction in cell proliferation, migration, and invasion .